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Compound of Interest

Compound Name:
2-(2-Chlorophenoxy)-N-

ethylethanamine

CAS No.: 915921-75-4

Cat. No.: B1532964

Get Quote

Subtitle: Synthetic Utility, Structure-Activity Relationships (SAR), and Neuropharmacological

Applications

Executive Summary
This technical guide analyzes 2-(2-Chlorophenoxy)-N-ethylethanamine (CAS: 915921-75-4),

a critical pharmacophore within the aryloxyalkylamine class. While often categorized as a

chemical building block, this specific scaffold represents a "privileged structure" in

neuropharmacology, serving as the topological anchor for numerous Norepinephrine Reuptake

Inhibitors (NRIs) and 5-HT1A modulators.

This guide is designed for medicinal chemists and drug developers. It moves beyond basic

catalog data to explore the causality of the molecule’s design—specifically how the ortho-chloro

substitution and secondary amine tail modulate lipophilicity (

), metabolic stability, and transporter affinity. We present a self-validating synthetic workflow
and a rational derivatization strategy.
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Structural Logic & Pharmacophore Analysis
To understand the utility of 2-(2-Chlorophenoxy)-N-ethylethanamine, one must deconstruct it

into its functional domains. It is not merely a linear chain; it is a probe for the distance between

the Aromatic Binding Pocket and the Aspartate Residue in monoamine transporters.

The "Privileged" Aryloxyalkylamine Motif
The structure consists of three distinct pharmacophoric points:

Lipophilic Head (2-Chlorophenyl): The ortho-chloro group provides steric bulk that forces the

aromatic ring into a non-planar conformation relative to the ether linkage. This "twist" is often

required to fit the hydrophobic pocket of the Norepinephrine Transporter (NET).

Linker (Ether Oxygen + Ethyl Chain): The oxygen acts as a Hydrogen Bond Acceptor (HBA),

while the two-carbon chain maintains the critical ~5-6 Å distance between the aromatic

centroid and the nitrogen.

Cationic Tail (N-Ethylamine): The secondary amine is protonated at physiological pH. The N-

ethyl group increases lipophilicity compared to a primary amine, enhancing Blood-Brain

Barrier (BBB) penetration while avoiding the rapid deamination seen in N-methyl analogs.

Structure-Activity Relationship (SAR) Diagram
The following diagram illustrates the functional logic of the scaffold.
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Figure 1: Pharmacophoric mapping of the scaffold against monoamine transporter binding

sites.

Synthetic Methodology
The synthesis of 2-(2-Chlorophenoxy)-N-ethylethanamine requires precise control to prevent

over-alkylation (formation of tertiary amines). The protocol below utilizes a Williamson Ether

Synthesis approach, optimized for yield and purity.

Reaction Design
We avoid direct alkylation of the amine with alkyl halides, which leads to poly-alkylation.

Instead, we couple the phenol with an oxazolidinone precursor or use a two-step alkylation-

amination sequence.

Selected Route: Nucleophilic substitution of 2-chlorophenol with 1,2-dibromoethane, followed

by mono-alkylation with ethylamine.

Step-by-Step Protocol
Phase A: Formation of the Bromo-Intermediate

Reagents: 2-Chlorophenol (1.0 eq), 1,2-Dibromoethane (3.0 eq), Potassium Carbonate (

, 2.0 eq), Acetonitrile (ACN).

Procedure:

Dissolve 2-Chlorophenol in ACN.

Add finely ground

.

Add 1,2-Dibromoethane in excess (critical to prevent dimerization where one ethane chain

links two phenols).

Reflux at 80°C for 12 hours.
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Validation: TLC (Hexane/EtOAc 9:1) should show disappearance of phenol (

) and appearance of product (

).

Workup: Filter salts, concentrate filtrate. Distill excess 1,2-dibromoethane (recycle).

Phase B: Amination

Reagents: 1-(2-bromoethoxy)-2-chlorobenzene (from Phase A), Ethylamine (2.0M in THF,

5.0 eq).

Procedure:

Dissolve the bromo-intermediate in THF in a sealed pressure tube (to contain ethylamine).

Heat to 60°C for 24 hours.

Mechanistic Note: The excess ethylamine acts as both the nucleophile and the base to

scavenge HBr.

Purification (Acid-Base Extraction):

Evaporate volatiles. Dissolve residue in DCM.

Acid Wash: Extract with 1M HCl. The product moves to the aqueous phase (protonated);

impurities stay in DCM.

Basify: Treat aqueous layer with 2M NaOH until pH > 12.

Extract: Extract free base into DCM. Dry over

.

Salt Formation: Bubble dry HCl gas or add ethanolic HCl to precipitate 2-(2-
Chlorophenoxy)-N-ethylethanamine hydrochloride.

Quantitative Data Summary (Expected)
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Parameter Value Notes

Molecular Weight 199.68 g/mol Free base

LogP (Predicted) ~2.4 Ideal for CNS penetration

pKa (Predicted) 9.5
Predominantly ionized at pH

7.4

Yield (Phase A) 85-90% Excess dibromide is key

Yield (Phase B) 70-75%
Loss due to bis-alkylation

(minor)

Derivatization & Analogues
This scaffold is rarely the "final" drug; it is a template. To increase potency and selectivity,

researchers must restrict conformational freedom.

Cyclization Strategies
Constraining the ethylamine tail into a ring system often improves selectivity for NET over

SERT (Serotonin Transporter).

Morpholine Analogs: Linking the nitrogen back to the ethyl chain via an ether bridge creates

Reboxetine-like structures.

Piperazine Analogs: Replacing the ethyl group with a piperazine ring introduces a secondary

binding site, often shifting activity toward 5-HT1A agonism (as seen in Flesinoxan

derivatives).

Derivatization Workflow
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Figure 2: Strategic structural modifications to optimize pharmacological profile.

Pharmacological Evaluation Protocol
To validate the activity of the synthesized scaffold, a Monoamine Uptake Assay is the gold

standard.

In Vitro Uptake Inhibition Assay
Objective: Determine the

of the derivative against NET and SERT.

Cell Lines: HEK-293 cells stably transfected with hNET (human Norepinephrine Transporter)

or hSERT.

Tracer:

-Norepinephrine and

-Serotonin.

Protocol:

Plate cells in 96-well plates.
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Incubate with test compound (1 nM to 10

M) for 10 minutes.

Add radioligand tracer. Incubate 5 mins.

Terminate reaction with ice-cold buffer.

Lyse cells and count radioactivity via Liquid Scintillation.

Data Analysis: Plot % inhibition vs. Log[Concentration].

Success Criterion: An

nM indicates a potent "lead" compound.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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